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Compound of Interest

Compound Name: Hexa-1,3-diene

Cat. No.: B1595754 Get Quote

This guide provides an overview of the fundamental molecular properties of hexa-1,3-diene, a

volatile and flammable organic compound. The information is tailored for researchers,

scientists, and professionals in drug development who may encounter this molecule in

chemical synthesis or as a starting material.

Molecular Formula and Weight
Hexa-1,3-diene is an unsaturated hydrocarbon with two double bonds. Its chemical properties

are primarily defined by its molecular formula and weight.

The molecular formula for hexa-1,3-diene is C6H10[1][2]. This indicates that each molecule is

composed of six carbon atoms and ten hydrogen atoms. The empirical formula accurately

represents the elemental composition of this aliphatic diene.

The molecular weight of hexa-1,3-diene has been determined to be approximately 82.14 g/mol

[1][2][3][4]. This value is crucial for stoichiometric calculations in chemical reactions and for

various analytical techniques.

For ease of reference, the key quantitative data for hexa-1,3-diene are summarized in the

table below.
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Property Value Citations

Molecular Formula C6H10 [1][2]

Molecular Weight 82.14 g/mol [1][2][3]

Linear Formula C2H5CH=CHCH=CH2

Density 0.714 g/mL at 25 °C (lit.)

Boiling Point 72-76 °C (lit.)

Refractive Index n20/D 1.438 (lit.)

Structural Information and Isomerism
Hexa-1,3-diene exists as different stereoisomers due to the presence of a double bond at the

third carbon position. The main isomers are (E)- and (Z)-1,3-hexadiene, also referred to as

trans- and cis-1,3-hexadiene, respectively. A mixture of these isomers is common.

Experimental Protocols and Biological Pathways
As a simple hydrocarbon, hexa-1,3-diene is primarily used in organic synthesis and

polymerization processes. It is not typically associated with complex biological signaling

pathways in the context of drug development. Therefore, detailed experimental protocols for

biological assays or diagrams of signaling pathways are not applicable to this compound. Its

primary relevance to the specified audience lies in its potential use as a chemical intermediate

in the synthesis of more complex molecules.

The logical relationship between the compound's name and its core molecular properties is

illustrated in the following diagram.
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Core molecular properties of Hexa-1,3-diene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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